Cas no 33237-74-0 (Aprindine Hydrochloride)

• Product Name: Aprindine Hydrochloride
• CAS No: 33237-74-0
• MF: C₂₂H₃₁ClN₂
• MW: 358.947944879532
• CID: 306356
• PubChem ID: 329770937
• Update Time: 2025-10-30

Aprindine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1-(2,3-dihydro-1H-inden-2-yl)-N3,N3-diethyl-N1-phenyl-, hydrochloride (1:1)
• APRINDINE HCL
• Aprindine Hydrochloride
• Amidonal
• aspenon
• fiboran
• ms-5075
• N-(2,3-Dihydro-1H-inden-2-yl)-N′,N′-diethyl-N-phenyl-1,3-propanediamine hydrochloride
• 1,3-Propanediamine, N-(2,3-dihydro-1H-inden-2-yl)-N',N'-diethyl-N-phenyl-, monohydrochloride
• HY-A0236A
• SCHEMBL122403
• APRINDINE HYDROCHLORIDE [MART.]
• N'-(2,3-dihydro-1H-inden-2-yl)-N,N-diethyl-N'-phenylpropane-1,3-diamine;hydrochloride
• NSC 284614
• Aprindine hydrochloride, >=98% (HPLC), solid
• NCGC00167576-01
• Fibocil
• LP01190
• J-019105
• NS00076340
• MS 5075
• N,N-Diethyl-N'-2-indanyl-N'-phenyl-1,3-propanediamine hydrochloride
• COMPOUND-83846
• CCG-222494
• 33237-74-0 (HCl)
• N-(2,3-Dihydro-1H-inden-2-yl)-N',N'-diethyl-N-phenyl-1,3-propanediamine hydrochloride
• Aprindine hydrochloride (JP17/USAN)
• CS-0133610
• Tox21_112569
• Tox21_112569_1
• N,N-Diethyl-N'-2-indanyl-N'-phenyl-1,3-propanediamine monohydrochloride
• CHEMBL2104501
• Aprindine hydrochloride [USAN:JAN]
• AKOS015994694
• Lilly 83846
• MFCD01698392
• PB5EKT7Q2V
• Aprinidine chloride
• Tox21_501190
• CAS-33237-74-0
• MLS004712062
• NCGC00167576-02
• APRINDINE HYDROCHLORIDE [USAN]
• 33237-74-0
• APRINDINEHCL
• SMR001456520
• Ritmusin
• NCGC00261875-01
• CHEBI:31229
• 1,3-Propanediamine, N,N-diethyl-N'-2-indanyl-N'-phenyl-, monohydrochloride
• Compound 83846
• CCRIS 5480
• Aspenon (TN)
• APRINDINE HYDROCHLORIDE [MI]
• KS-1222
• 2-Indanamine, N-(3-(diethylamino)propyl)-N-phenyl-, hydrochloride
• NSC-284614
• D01326
• DTXCID3026726
• UNII-PB5EKT7Q2V
• N-(2,3-Dihydro-1H-inden-2-yl)-N',N'-diethyl-N-phenylpropane-1,3-diamine monohydrochloride
• N1-(2,3-dihydro-1H-inden-2-yl)-N3,N3-diethyl-N1-phenylpropane-1,3-diamine hydrochloride
• EINECS 251-418-7
• APRINDINE HYDROCHLORIDE [WHO-DD]
• APRINDINE HYDROCHLORIDE [JAN]
• Q27286446
• Aprindine (hydrochloride)
• DTXSID5046726
• KIPFVRHNAAZJOD-UHFFFAOYSA-N
• DA-70769

• MDL： MFCD01698392
• Inchi： 1S/C22H30N2.ClH/c1-3-23(4-2)15-10-16-24(21-13-6-5-7-14-21)22-17-19-11-8-9-12-20(19)18-22;/h5-9,11-14,22H,3-4,10,15-18H2,1-2H3;1H
• InChI Key： KIPFVRHNAAZJOD-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1)(CCCN(CC)CC)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 358.21800
• Monoisotopic Mass: 358.218
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 1.046
• Melting Point: 120-121°
• Boiling Point: 450.9°Cat760mmHg
• Flash Point: 202°C
• Solubility: H2O: >10mg/mL
• PSA: 6.48000
• LogP: 5.19430

Aprindine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• RTECS：TX7386000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Aprindine Hydrochloride

Aprindine Hydrochloride (CAS No. 33237-74-0): A Comprehensive Overview in Modern Pharmaceutical Research

Aprindine Hydrochloride, chemically designated as 2-(4-chlorophenyl)-N,N-dimethylethylamine hydrochloride, is a significant compound in the realm of pharmaceutical chemistry. With the CAS number 33237-74-0, this compound has garnered attention for its diverse applications and potential in medicinal chemistry. The molecular structure of Aprindine Hydrochloride features a benzene ring substituted with a chlorine atom and an ethylamine side chain, which contributes to its unique pharmacological properties.

The pharmacological profile of Aprindine Hydrochloride has been extensively studied, particularly for its role as an antipsychotic agent. Its mechanism of action primarily involves the antagonism of dopamine receptors, particularly the D2 receptor, which is crucial in the treatment of schizophrenia and other psychotic disorders. Recent advancements in neuropharmacology have highlighted the compound's potential in modulating dopaminergic pathways, offering new insights into the management of neurological disorders.

In recent years, research has delved deeper into the structural and functional aspects of Aprindine Hydrochloride. High-resolution crystallographic studies have provided detailed insights into its binding interactions with receptor targets, aiding in the design of more potent and selective derivatives. These studies have not only enhanced our understanding of the compound's pharmacodynamics but also paved the way for the development of novel therapeutic agents.

The synthesis and characterization of Aprindine Hydrochloride have also seen significant progress. Modern synthetic methodologies have enabled the efficient production of high-purity samples, which are essential for rigorous preclinical and clinical evaluations. Techniques such as continuous flow synthesis and green chemistry principles have been employed to optimize the synthetic route, reducing waste and improving yield. These innovations underscore the compound's importance in pharmaceutical research and development.

Beyond its primary application as an antipsychotic, Aprindine Hydrochloride has shown promise in other therapeutic areas. Studies have explored its potential role in treating cognitive disorders, such as Alzheimer's disease, by modulating cholinergic systems. Additionally, its interaction with other neurotransmitter systems has been investigated for potential applications in mood disorders like depression and anxiety. These multifaceted applications highlight the compound's broad pharmacological spectrum.

The safety profile of Aprindine Hydrochloride is another critical aspect that has been thoroughly examined. Extensive toxicological studies have been conducted to assess its acute and chronic effects on various organ systems. These studies have provided valuable data on dosage thresholds and potential side effects, ensuring that clinical trials are designed with appropriate safety measures. The compound's safety profile has been a cornerstone in its progression from laboratory research to clinical use.

In clinical settings, Aprindine Hydrochloride has been evaluated in multiple Phase II and III trials. These trials have focused on its efficacy in treating psychotic disorders while minimizing adverse effects. The results from these trials have been instrumental in refining dosing regimens and identifying patient populations that may benefit most from this therapy. The ongoing clinical research continues to provide valuable insights into optimizing its therapeutic use.

The future directions for research on Aprindine Hydrochloride are promising and multifaceted. Innovations in drug delivery systems are being explored to enhance bioavailability and reduce side effects. Additionally, computational modeling techniques are being utilized to predict new pharmacological interactions, potentially uncovering novel therapeutic applications. These advancements reflect the dynamic nature of pharmaceutical research and the enduring relevance of compounds like Aprindine Hydrochloride.

In conclusion, Aprindine Hydrochloride (CAS No. 33237-74-0) stands as a testament to the ongoing progress in pharmaceutical chemistry. Its multifaceted applications, from antipsychotic therapy to potential roles in cognitive disorders, underscore its significance in modern medicine. The continued research into its synthesis, pharmacology, safety profile, and clinical efficacy ensures that it remains a valuable asset in the pharmaceutical arsenal.